Cas no 2228754-05-8 (methyl2-methyl-1-(quinolin-2-yl)propan-2-ylamine)

• Product Name: methyl2-methyl-1-(quinolin-2-yl)propan-2-ylamine
• CAS No: 2228754-05-8
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 6429776
• PubChem ID: 165723415
• Update Time: 2025-06-11

methyl2-methyl-1-(quinolin-2-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-methyl-1-(quinolin-2-yl)propan-2-ylamine
• methyl[2-methyl-1-(quinolin-2-yl)propan-2-yl]amine
• 2228754-05-8
• EN300-2000419

• Inchi： 1S/C14H18N2/c1-14(2,15-3)10-12-9-8-11-6-4-5-7-13(11)16-12/h4-9,15H,10H2,1-3H3
• InChI Key： VCSQIHVMZLDDCP-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 24.9Ų

Additional information on methyl2-methyl-1-(quinolin-2-yl)propan-2-ylamine

Exploring Methyl 2-methyl-1-(quinolin-2-yl)propan-2-ylamine (CAS No. 2228754-05-8): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, methyl 2-methyl-1-(quinolin-2-yl)propan-2-ylamine (CAS No. 2228754-05-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its quinoline backbone and amine functional group, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular architecture, combining a methyl-substituted propylamine chain with a quinoline ring, offers a versatile platform for drug discovery and material science.

The methyl 2-methyl-1-(quinolin-2-yl)propan-2-ylamine structure is particularly notable for its potential role in modulating biological pathways. Recent studies highlight its relevance in targeting central nervous system (CNS) disorders, a hot topic in modern pharmacology. With the growing demand for neuroprotective agents and cognitive enhancers, this compound's amine moiety and quinoline core make it a candidate for further investigation. Researchers are also exploring its structure-activity relationship (SAR) to optimize its efficacy and selectivity.

From a synthetic perspective, CAS No. 2228754-05-8 exemplifies the convergence of heterocyclic chemistry and amine synthesis. Its preparation often involves multi-step reactions, including quinoline derivatization and reductive amination, which are frequently searched topics in academic and industrial labs. The compound's lipophilicity and hydrogen-bonding capacity further contribute to its appeal in drug design, aligning with the industry's focus on bioavailability optimization.

Beyond pharmaceuticals, methyl 2-methyl-1-(quinolin-2-yl)propan-2-ylamine has potential applications in material science, particularly in the development of fluorescent probes and coordination complexes. The quinoline ring's chelating properties and the amine group's reactivity open doors for innovations in sensors and catalysts. This dual utility underscores the compound's interdisciplinary significance, a trending theme in scientific discourse.

As the scientific community continues to explore CAS No. 2228754-05-8, questions about its metabolic stability, toxicity profile, and scalable synthesis remain at the forefront. These topics resonate with frequent searches in AI-driven drug discovery platforms and high-throughput screening databases. By addressing these challenges, researchers aim to unlock the full potential of this intriguing molecule, paving the way for breakthroughs in precision medicine and green chemistry.

In summary, methyl 2-methyl-1-(quinolin-2-yl)propan-2-ylamine (CAS No. 2228754-05-8) represents a compelling case study in modern chemical research. Its structural versatility, combined with its applicability across multiple domains, positions it as a valuable asset in the quest for innovative solutions to complex scientific problems. Whether in pharmacology, materials engineering, or synthetic methodology, this compound exemplifies the dynamic interplay between molecular design and real-world impact.